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Compound of Interest

Compound Name: 8-Methylquinoline

Cat. No.: B363895

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties of 8-
methylquinoline. The information is compiled from peer-reviewed scientific literature and
established chemical databases, with a focus on experimental data and methodologies. This
document is intended to serve as a core reference for researchers and professionals in the
fields of chemistry, materials science, and drug development who require accurate and detailed
thermochemical data for this compound.

Core Thermochemical Properties

8-Methylquinoline (Ci0H9N) is a heterocyclic aromatic compound with a molecular weight of
143.19 g/mol .[1] Its thermochemical properties are crucial for understanding its behavior in
various chemical processes, including reaction kinetics, phase transitions, and formulation
development. The following tables summarize the key quantitative thermochemical data for 8-
methylquinoline.

Table 1: Physical and Thermochemical Properties of 8-
Methylquinoline
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Property

Value

Reference

Molecular Formula

C1oHoN

[2]

Molecular Weight 143.1852 g/mol [2]
Melting Point -80 °C [3]
Boiling Point 143 °C at 34 mmHg [3]

478 °F at 751 mmHg

[4]

Density

1.052 g/mL at 25 °C

[3]

Refractive Index

n20/D 1.614

[3]

Flash Point 221 °F (105 °C) - closed cup [3]

Table 2: Enthalpy Data for 8-Methylquinoline

Enthalpy Value (kJ/mol) Method Reference
Standard Molar )
) Combustion
Enthalpy of Formation  10.73 ) [2]
o Calorimetry
(liquid, 298.15 K)
. Adiabatic Calorimetry,
Enthalpy of Fusion 10.73 (at 246.9 K) [2]
DSC
Enthalpy of ]
T 57.3+0.6 Ebulliometry [5]
Vaporization

ble 3: ¢ 8.Methvlquinoli

Temperature (°F) Temperature (°C) Pressure (mmHg) Reference
75 23.9 5.9 [4]
111 43.9 8.0 [4]
149 65.0 12.6 [4]

Experimental Protocols
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The thermochemical data presented in this guide were determined using a combination of well-
established experimental techniques. The following sections provide detailed methodologies for
the key experiments cited.

Oxygen Bomb Calorimetry

Oxygen bomb calorimetry is a standard method for determining the heat of combustion of a
substance. From this, the standard enthalpy of formation can be calculated.

Objective: To determine the standard molar energy of combustion of 8-methylquinoline.
Methodology:

o Sample Preparation: A precisely weighed sample of 8-methylquinoline (approximately 0.5
to 1 g) is placed in a sample holder within a high-pressure stainless steel vessel known as a
"bomb".[6] A fuse wire of known length is positioned to be in contact with the sample.[6]

o Bomb Assembly and Pressurization: The bomb is sealed and then filled with high-purity
oxygen to a pressure of approximately 30 atm to ensure complete combustion.[7]

o Calorimeter Setup: The sealed bomb is submerged in a known quantity of water in a well-
insulated container called a calorimeter. The calorimeter is equipped with a high-precision
thermometer and a stirrer to ensure uniform temperature distribution.[8]

« Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire.[9] The temperature of the water in the calorimeter is recorded at regular
intervals before, during, and after combustion until a stable final temperature is reached.[9]

o Data Analysis: The heat of combustion is calculated from the observed temperature rise,
taking into account the heat capacity of the calorimeter system (which is predetermined by
combusting a standard substance like benzoic acid), and corrections for the heat of
combustion of the fuse wire and the formation of nitric acid from any residual nitrogen.[8]

Adiabatic Heat Capacity Calorimetry

Adiabatic calorimetry is used to measure the heat capacity of a substance as a function of
temperature. This technique is crucial for determining entropies and enthalpy changes over a
range of temperatures.
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Objective: To measure the heat capacity of 8-methylquinoline in its condensed phase.

Methodology:

Calorimeter Design: The sample is contained within a calorimeter vessel that is surrounded
by an adiabatic shield.[10] The temperature of the shield is controlled to match the
temperature of the sample vessel at all times, thereby minimizing heat exchange with the
surroundings.[10]

Sample Loading: A known mass of 8-methylquinoline is loaded into the calorimeter vessel.

Heating and Temperature Measurement: A precisely measured amount of electrical energy is
supplied to the sample, causing its temperature to rise.[10] The temperature of the sample is
measured with a high-precision thermometer (e.g., a platinum resistance thermometer)
before and after the energy input.

Data Calculation: The heat capacity at a given temperature is calculated from the amount of
energy supplied and the corresponding temperature increase. Measurements are made in a
series of small temperature increments over the desired temperature range.

Comparative Ebulliometry and Inclined-Piston Gauge
Manometry

These methods are employed to determine the vapor pressure of a liquid as a function of

temperature.

Objective: To measure the vapor pressure of 8-methylquinoline at various temperatures.

Methodology for Comparative Ebulliometry:

Apparatus: A twin ebulliometer setup is used, with one ebulliometer containing the sample
(8-methylquinoline) and the other containing a reference substance with a well-known
vapor pressure-temperature relationship (e.g., water).[11] Both ebulliometers are connected
to a common pressure manifold.[11]

Procedure: The sample and the reference substance are heated to their boiling points under
a controlled, common pressure. The boiling temperatures of both substances are measured
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simultaneously with high-precision thermometers.

o Vapor Pressure Determination: By knowing the boiling temperature of the reference
substance, its vapor pressure can be determined from its known properties. Since the
system is at a common pressure, this is also the vapor pressure of the 8-methylquinoline at
its measured boiling temperature. The experiment is repeated at different pressures to obtain
a set of vapor pressure versus temperature data.

Methodology for Inclined-Piston Gauge Manometry:

o Apparatus: An inclined manometer is a device used for measuring small pressure differences
with high accuracy.[12]

e Procedure: The pressure exerted by the vapor of 8-methylquinoline at a controlled
temperature is balanced against a known pressure, and the difference is measured by the
displacement of a fluid in an inclined tube. The inclination of the tube amplifies the
displacement, allowing for more precise readings of small pressure changes.[13]

Visualizations

The following diagrams illustrate the experimental workflow for determining the thermochemical
properties of 8-methylquinoline and the logical relationship between these properties.
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Caption: Experimental workflow for determining thermochemical properties.
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Caption: Relationship between key thermochemical properties.

Conclusion

This technical guide has provided a detailed summary of the essential thermochemical
properties of 8-methylquinoline, supported by experimental methodologies and data
presented in a clear and accessible format. The information contained herein is vital for
accurate modeling and prediction of the behavior of 8-methylquinoline in various scientific and
industrial applications. The provided diagrams offer a visual representation of the experimental
processes and the interconnectedness of the thermochemical parameters, further aiding in the
comprehension and application of this critical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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